Cas no 85168-97-4 (1-[[[5-[(2-hydroxypropyl)amino]-1,3,3-trimethylcyclohexyl]methyl]amino]propan-2-ol)
85168-97-4 structure
Product Name:1-[[[5-[(2-hydroxypropyl)amino]-1,3,3-trimethylcyclohexyl]methyl]amino]propan-2-ol
CAS No:85168-97-4
MF:C16H34N2O2
MW:286.453364849091
CID:887316
PubChem ID:3020474
Update Time:2025-04-19
1-[[[5-[(2-hydroxypropyl)amino]-1,3,3-trimethylcyclohexyl]methyl]amino]propan-2-ol Chemical and Physical Properties
Names and Identifiers
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- 1-[[[5-[(2-hydroxypropyl)amino]-1,3,3-trimethylcyclohexyl]methyl]amino]propan-2-ol
- 1-[[5-(2-hydroxypropylamino)-1,3,3-trimethylcyclohexyl]methylamino]propan-2-ol
- 1-[(3-{[(2-HYDROXYPROPYL)AMINO]METHYL}-3,5,5-TRIMETHYLCYCLOHEXYL)AMINO]PROPAN-2-OL
- DTXSID901005616
- 1-(((5-((2-Hydroxypropyl)amino)-1,3,3-trimethylcyclohexyl)methyl)amino)propan-2-ol
- NS00065065
- EINECS 285-940-1
- 85168-97-4
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- Inchi: 1S/C16H34N2O2/c1-12(19)8-17-11-16(5)7-14(18-9-13(2)20)6-15(3,4)10-16/h12-14,17-20H,6-11H2,1-5H3
- InChI Key: JTURHGQTASTBFY-UHFFFAOYSA-N
- SMILES: OC(C)CNC1CC(C)(C)CC(C)(CNCC(C)O)C1
Computed Properties
- Exact Mass: 286.262
- Monoisotopic Mass: 286.262
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 64.5Ų
Experimental Properties
- Density: 0.99
- Boiling Point: 414.9°C at 760 mmHg
- Flash Point: 81.4°C
- Refractive Index: 1.501
1-[[[5-[(2-hydroxypropyl)amino]-1,3,3-trimethylcyclohexyl]methyl]amino]propan-2-ol Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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